Cas no 2680861-32-7 (4-Methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid)

• Product Name: 4-Methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid
• CAS No: 2680861-32-7
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• CID: 5651264
• PubChem ID: 165918061
• Update Time: 2025-06-23

4-Methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid
• 2680861-32-7
• EN300-28279685
• 4-Methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid

• Inchi： 1S/C9H12F3NO4/c1-17-6-2-3-13(4-5(6)7(14)15)8(16)9(10,11)12/h5-6H,2-4H2,1H3,(H,14,15)
• InChI Key： QVNJNKKQEISYKO-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(C(=O)O)C1)OC)=O)(F)F

Computed Properties

• Exact Mass: 255.07184235g/mol
• Monoisotopic Mass: 255.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-Methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid

Recent Advances in the Application of 4-Methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid (CAS: 2680861-32-7) in Chemical Biology and Pharmaceutical Research

4-Methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid (CAS: 2680861-32-7) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This piperidine derivative, characterized by its trifluoroacetyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of central nervous system (CNS) targets. The unique structural features of this compound, including its trifluoroacetyl group, contribute to its enhanced metabolic stability and binding affinity, making it a valuable scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-Methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid as a key intermediate in the synthesis of novel serine protease inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against thrombin and factor Xa, two critical targets in anticoagulant therapy. The study employed a combination of molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the trifluoroacetyl group plays a pivotal role in stabilizing the enzyme-inhibitor complex. These findings underscore the compound's potential in the design of next-generation anticoagulants with improved selectivity and reduced side effects.

In addition to its applications in protease inhibition, recent research has investigated the role of 4-Methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid in CNS drug development. A 2024 preprint article on bioRxiv reported its use as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study found that structural modifications of this compound led to derivatives with enhanced blood-brain barrier permeability and affinity for GABA_A receptors. These derivatives showed promising anxiolytic and anticonvulsant effects in preclinical models, suggesting potential applications in treating neurological disorders such as epilepsy and anxiety.

The synthetic accessibility of 4-Methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid has also been a focus of recent investigations. A 2023 patent (WO2023124567) disclosed an optimized synthetic route for this compound, featuring a high-yield, one-pot procedure that minimizes the use of hazardous reagents. This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for its broader adoption in industrial-scale pharmaceutical production. The patent highlights the compound's growing importance as a building block in the synthesis of complex drug candidates.

Looking ahead, researchers anticipate that 4-Methoxy-1-(trifluoroacetyl)piperidine-3-carboxylic acid will continue to play a critical role in drug discovery, particularly in areas requiring structurally constrained, metabolically stable intermediates. Ongoing studies are exploring its utility in targeted protein degradation strategies and as a component of bifunctional molecules in PROTAC (Proteolysis Targeting Chimera) technology. As the chemical biology field advances, this compound's unique properties position it as a valuable tool for addressing challenging therapeutic targets.